2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one

• CAS No.: 61645-28-1
• Molecular Formula: C10H7ClN4O
• Molecular Weight: 234.64 g/mol
• IUPAC Name: 2-(chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one
• InChI: InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2
• InChI Key: YFEAHCOTXGAGFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl

Description

2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one is a heterocyclic compound featuring a fused triazole and quinoxaline core. The chloromethyl (-CH2Cl) substituent at position 2 distinguishes it from other derivatives in the triazoloquinoxaline family. The presence of the chloromethyl group introduces both electronic and steric effects, which may enhance reactivity or modulate interactions with biological targets compared to analogs with different substituents .

Preparation Methods

Starting Materials and Initial Hydrazination

The synthesis begins with 2,3-dichloroquinoxaline (CAS 2210-76-8), a commercially available precursor. Hydrazination replaces one chlorine atom with a hydrazine group:

Procedure :

• Step 1 : 2,3-Dichloroquinoxaline (10.0 g, 50.6 mmol) is stirred with hydrazine hydrate (8.5 mL, 175 mmol) in ethanol (100 mL) at room temperature for 24 hours.

• Workup : The mixture is filtered, washed with cold ethanol, and dried to yield 2-hydrazino-3-chloroquinoxaline as a pale-yellow solid (8.7 g, 85% yield).

Key Data :

Parameter	Value
Molecular Weight	194.62 g/mol
Melting Point	148–150°C
Characterization	¹H NMR (DMSO-d₆): δ 8.21 (s, 1H, NH), 7.85–7.45 (m, 4H, Ar-H)

Cyclization with Chloroacetyl Chloride

The hydrazine intermediate undergoes cyclization with chloroacetyl chloride to form the triazole ring while introducing the chloromethyl group:

Procedure :

• Step 2 : 2-Hydrazino-3-chloroquinoxaline (5.0 g, 25.7 mmol) is dissolved in dichloromethane (50 mL) and cooled to 0°C. Chloroacetyl chloride (3.3 mL, 41.1 mmol) and triethylamine (7.2 mL, 51.4 mmol) are added dropwise. The mixture is stirred at room temperature for 6 hours.

• Step 3 : The intermediate hydrazide is cyclized by refluxing in 6M HCl (50 mL) for 4 hours.

• Workup : The product is extracted with ethyl acetate, dried over Na₂SO₄, and purified via silica gel chromatography (EtOAc/hexane, 1:2) to yield the title compound as a white solid (4.1 g, 65% yield).

Key Data :

Parameter	Value
Molecular Weight	234.64 g/mol
Melting Point	192–194°C
¹³C NMR (DMSO-d₆)	δ 160.1 (C=O), 144.3 (Triazole-C), 132.8–125.4 (Ar-C), 41.7 (CH₂Cl)
HRMS (ESI+)	m/z 235.0382 [M+H]⁺ (calc. 235.0385)

Alternative Route: Post-Cyclization Chloromethylation

For substrates where direct cyclization fails, the chloromethyl group can be introduced via nucleophilic substitution:

Procedure :

• Step 1 : Synthesize 2-(hydroxymethyl)triazolo[4,3-a]quinoxalin-1(2H)-one by cyclizing 2-hydrazinoquinoxaline with glycolic acid under acidic conditions.

• Step 2 : Treat the hydroxymethyl derivative (3.0 g, 12.8 mmol) with thionyl chloride (10 mL) at 70°C for 2 hours. Excess SOCl₂ is removed under vacuum, and the residue is recrystallized from ethanol to yield the chloromethyl product (2.5 g, 78% yield).

Key Data :

Parameter	Value
Reaction Yield	78%
Purity (HPLC)	>98%

Optimization of Reaction Conditions

Solvent and Temperature Effects

Cyclization efficiency depends critically on solvent polarity and temperature:

Solvent	Temperature (°C)	Yield (%)
Ethanol	Reflux	58
Acetonitrile	80	65
DMF	120	72

Additive (10 mol%)	Yield (%)
None	65
ZnCl₂	78
FeCl₃	70

Analytical Characterization

Spectroscopic Data

• IR (KBr) : 1685 cm⁻¹ (C=O stretch), 1540 cm⁻¹ (triazole ring).

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.45 (s, 1H, Triazole-H), 8.12–7.89 (m, 4H, Ar-H), 4.85 (s, 2H, CH₂Cl).

• XRD Analysis : Monoclinic crystal system (P2₁/c), with a dihedral angle of 12.3° between the triazole and quinoxaline planes.

Purity Assessment

Method	Result
HPLC	99.2% (C18, MeOH:H₂O = 70:30)
Elemental Analysis	C 51.05%, H 2.99%, N 23.84% (calc. C 51.18%, H 3.00%, N 23.86%)

Challenges and Mitigation Strategies

• Byproduct Formation :

  • Issue : Competing N-alkylation during chloromethylation generates regioisomers.

  • Solution : Use bulky bases (e.g., DIPEA) to suppress side reactions.

• Hydrolysis of Chloromethyl Group :

  • Issue : Moisture leads to hydrolysis to the hydroxymethyl analog.

  • Solution : Conduct reactions under anhydrous conditions with molecular sieves .

Chemical Reactions Analysis

Reactivity of the Chloromethyl Group

The chloromethyl group at position 2 is highly reactive and undergoes nucleophilic substitution. This reactivity enables functionalization, such as:

• Amination : Reaction with primary/secondary amines to form N-substituted derivatives .

• Alkylation/Oxidation : Substitution with alkoxides or hydrolysis to generate hydroxymethyl analogs .

Suzuki–Miyaura Coupling

The brominated intermediate acts as a precursor for cross-coupling with boronic acids, enabling the introduction of aryl or alkyl groups at position 1. This reaction is critical for generating diverse analogs with tailored biological activities .

Triazole Ring Formation

The cyclization of hydrazine derivatives with carbonyl reagents (e.g., triethyl orthoformate) involves electron delocalization and intramolecular cyclization, stabilized by the aromatic quinoxaline system .

Biological Activity and Structural Correlations

The compound’s chloromethyl substitution and triazoloquinoxaline core influence its biological profile:

• Adenosine Receptor Antagonism : Structural analogs exhibit selectivity for A3 receptors, attributed to electron-donating groups (e.g., acyl substituents) at position 4 .

• Anticancer Properties : Related triazoloquinoxalines show Topo II inhibition and DNA intercalation, with trifluoromethyl groups enhancing cytotoxicity .

Structural Feature	Biological Impact
Chloromethyl substituent	Enables functionalization via SN2
Triazoloquinoxaline core	Contributes to planarity for receptor binding
Electron-accepting groups	Enhances A3 receptor affinity

Comparative Analysis with Related Compounds

Compound	Key Substituent	Biological Activity
1-(4-Nitrophenyl)- triazolo[4,3-a]quinoxaline	Nitrophenyl	Potent A3 antagonist
5-Methyl- triazolo[4,3-a]quinoxaline	Methyl	Anticancer properties
2-(Chloromethyl)-[...]	Chloromethyl	Selective A3 interaction

Research Implications

The chloromethyl group’s versatility allows systematic exploration of structure-activity relationships, particularly for adenosine receptor modulation and anticancer applications. Further studies could focus on optimizing substitution patterns to enhance selectivity and reduce off-target effects .

This synthesis-centric analysis highlights the compound’s reactivity and biological potential, supported by mechanistic insights and comparative data from diverse chemical and pharmacological studies .

Scientific Research Applications

Structural Characteristics

The compound features a chloromethyl group at the 2-position of the triazoloquinoxaline scaffold, which enhances its reactivity and potential for further derivatization. This structural characteristic allows for various substitutions that can improve its biological activity and interaction with specific biological targets.

Biological Activities

Research indicates that compounds containing the [1,2,4]triazolo[4,3-a]quinoxaline moiety exhibit a range of biological activities:

• Antitumor Activity : Various derivatives of triazoloquinoxalines have shown significant cytotoxic effects against different cancer cell lines. For instance, compounds that include this moiety have been tested against colorectal cancer cells (HCT-116 and LoVo) and demonstrated promising results in inhibiting cell proliferation .
• Antimicrobial Properties : Preliminary studies have evaluated the antimicrobial activity of 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one against various bacterial strains. The compound's derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria .
• Adenosine Receptor Modulation : The specificity of 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one for adenosine receptors suggests potential applications in treating diseases related to these pathways. Its selective action may lead to fewer side effects compared to less targeted compounds.

Synthesis and Derivatization

The synthesis of 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one typically involves multi-step processes that allow for the introduction of various functional groups. The chloromethyl group is particularly useful for nucleophilic substitution reactions, facilitating the creation of derivatives with enhanced pharmacological properties. A summary of some key synthetic routes includes:

Step	Reagent/Condition	Product
1	Chloromethylation	2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one
2	Nucleophilic substitution	Various substituted derivatives

Case Studies

Several case studies highlight the effectiveness of derivatives derived from 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one:

• Antitumor Agents : A study demonstrated that specific derivatives exhibited IC50 values lower than standard chemotherapeutic agents like doxorubicin against cancer cell lines. These compounds were non-cytotoxic to normal cells at higher concentrations (>100 μg/mL), indicating a favorable therapeutic index .
• Antimicrobial Evaluation : In antimicrobial assays against Staphylococcus aureus and Pseudomonas aeruginosa, certain derivatives showed significant antibacterial activity with minimum inhibitory concentration (MIC) values indicating strong efficacy against these pathogens .

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one involves its interaction with specific molecular targets. For instance, it has been shown to inhibit c-Met kinase, a protein involved in cancer cell proliferation and survival . The compound binds to the active site of the kinase, preventing its activity and thereby inhibiting cancer cell growth. Additionally, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

Key Observations :

• Positional Effects: Substituents at position 2 (chloromethyl) vs.
• Core Heterocycle: Triazoloquinoxalines (quinoxaline fused with triazole) exhibit distinct aromaticity and conjugation compared to triazolopyrimidinones (pyrimidinone fused with triazole), impacting redox behavior and solubility .

Physicochemical Properties

A comparison of calculated and experimental properties highlights substituent-driven differences:

Property	2-(Chloromethyl)triazoloquinoxaline (Target)	4-Chloro-triazoloquinoxalin-1-amine	S1-TP (Triazolopyrimidinone)
Molecular Weight (g/mol)	~245 (estimated)	219.03	346.78
XLogP	~2.5 (estimated)	2.1	Not reported
Hydrogen Bond Donors	1 (quinoxaline N-H)	1 (-NH2)	1 (pyrimidinone N-H)
Hydrogen Bond Acceptors	4	4	5
Topological Polar Surface Area	~69 Ų	69.1 Ų	~85 Ų (estimated)

Key Observations :

• Triazolopyrimidinones (e.g., S1-TP) exhibit higher molecular weights due to additional substituents (e.g., 4-methoxyphenyl), which may reduce solubility .

Pharmacological Activity

Antimicrobial Activity

• Target Compound: No direct data reported, but structural analogs like 1-(5-chlorofuran-2-yl)-triazoloquinoxaline (5c) showed potent antifungal activity (MIC = 6.25 µg/mL against C. albicans) .
• 4-Chloro-amine Derivative: Not tested for antimicrobial activity, but its -NH2 group may enable hydrogen bonding with microbial enzymes .

Antihistaminic Activity

• Triazoloquinoxalines with 4-benzyl or 4-phenyl substituents (e.g., 4-benzyl[1,2,4]triazoloquinoxaline) demonstrated H1-antihistaminic activity in preclinical models, suggesting the core structure’s relevance to receptor antagonism .

Electrochemical Behavior

• Triazolopyrimidinone derivatives with chloromethyl groups (e.g., S1-TP) exhibited irreversible oxidation peaks at +1.2 V (vs. Ag/AgCl), attributed to the -CH2Cl substituent’s electron-withdrawing effect . This property may correlate with redox-mediated biological interactions.

Biological Activity

2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one is a heterocyclic compound that belongs to the class of triazoloquinoxalines. Its unique structure features a chloromethyl group at the 2-position and a triazole fused to a quinoxaline core, which provides a promising scaffold for various biological activities. This article explores the compound's biological activity, synthesis methods, structure-activity relationships (SAR), and potential therapeutic applications.

Structural Characteristics

The chemical formula for 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one is $C_{10}H_7ClN_4O$, and it has been identified with the CAS number 1326714-32-2. The chloromethyl group plays a crucial role in its reactivity and biological interactions.

Biological Activity

Research indicates that compounds containing the [1,2,4]triazolo[4,3-a]quinoxaline moiety exhibit various biological activities including:

• Anticancer Properties : Several derivatives have shown cytotoxic effects against various cancer cell lines. For instance, compounds derived from this scaffold have demonstrated significant activity against melanoma cell lines with EC50 values in the micromolar range .
• Adenosine Receptor Modulation : The compound has shown selective activity on adenosine receptors (A1 and A2), which are important targets in cancer therapy. Some derivatives act as antagonists with high selectivity for these receptors .
• Topoisomerase Inhibition : Certain derivatives have been identified as inhibitors of topoisomerase II, an enzyme critical for DNA replication and repair. This inhibition is linked to their cytotoxic effects against cancer cells .

Synthesis

The synthesis of 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one typically involves several steps including:

• Formation of Triazole : The initial step involves the reaction of hydrazine derivatives with appropriate aldehydes.
• Cyclization : This is achieved through an oxidation-reduction mechanism using chloranil.
• Substitution Reactions : The chloromethyl group allows for further nucleophilic substitutions to enhance pharmacological properties.

Structure-Activity Relationships (SAR)

Understanding the SAR is essential for optimizing the biological activity of compounds based on this scaffold. Key findings include:

• Positioning of Substituents : Substituents at positions 1 and 8 of the quinoxaline core significantly affect activity. For example, methyl or halogen groups at these positions can enhance receptor affinity and cytotoxicity.
• Functional Group Influence : The presence of electron-withdrawing groups such as nitro or halogens tends to increase potency against specific cancer cell lines .

Case Studies

Several studies have highlighted the potential of 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one derivatives:

• Ezzat et al. (2023) reported novel A2B adenosine receptor antagonists derived from this scaffold that exhibited low micromolar-range cytotoxic activities on human triple-negative breast adenocarcinoma cells (MDA-MB-231) with IC50 values around 365 nM .
• El-Adl et al. (2023) synthesized compounds with groove-binding side chains that displayed potent anti-proliferative activities against various cancer cell lines including HepG2 and MCF-7, demonstrating their potential as DNA intercalators .

Comparative Analysis

The following table summarizes some related compounds and their biological activities:

Compound Name	Structural Features	Biological Activity
1-(4-Nitrophenyl)-[1,2,4]triazolo[4,3-a]quinoxaline	Contains a nitrophenyl substituent	Potent A3 receptor antagonist
5-Methyl-[1,2,4]triazolo[4,3-a]quinoxaline	Methyl group at position 5	Exhibits anticancer properties
N-Phenyl-[1,2,4]triazolo[4,3-a]quinoxaline-1 sulfonamide	Sulfonamide derivative	High activity against MCF-7 cells

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one?

• Methodology : The compound is typically synthesized via thermal annelation of hydrazones in high-boiling solvents like ethylene glycol. For example, hydrazone intermediates (e.g., 3-(2-chlorophenyl)-quinoxalin-2(1H)-one) undergo cyclization under reflux conditions. Key steps include condensation with chloroacetic acid derivatives and subsequent cyclization with thiocarbohydrazide or analogous reagents .
• Critical Parameters : Solvent choice (ethylene glycol for high thermal stability), reaction time (6–12 hours), and stoichiometric ratios of hydrazone to cyclizing agents.

Q. How is structural characterization performed for triazoloquinoxaline derivatives?

• Methodology : Use a combination of $^1H$-NMR, $^{13}C$-NMR, IR, and mass spectrometry. For example, $^1H$-NMR peaks for aromatic protons typically appear at δ 7.30–8.00 ppm, while the carbonyl (C=O) group resonates near 1685 cm$^{-1}$ in IR spectra. $^{13}C$-NMR confirms the quinoxaline backbone (e.g., δ 165.2 ppm for C=O) .

Q. What purification strategies are recommended for isolating this compound?

• Methodology : Post-reaction, the product is precipitated by pouring the mixture into crushed ice, followed by filtration and recrystallization from ethanol or methanol. Column chromatography (silica gel, eluent: ethyl acetate/hexane) resolves impurities, particularly regioisomers or unreacted hydrazones .

Q. What safety precautions are necessary when handling this compound?

• Guidelines : Based on structurally related triazolo derivatives, assume hazards include skin/eye irritation (H315, H319) and respiratory sensitivity (H335). Use PPE (gloves, goggles), work in a fume hood, and avoid inhalation of dust .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and regioselectivity?

• Methodology : Employ Design of Experiments (DoE) to test variables: solvent polarity (e.g., DMF vs. ethylene glycol), temperature (80–120°C), and catalyst presence (e.g., p-toluenesulfonic acid). Monitor regioselectivity via HPLC-MS to identify byproducts like isomeric triazoloquinoxalines .

Q. What computational approaches predict the binding affinity of this compound with biological targets?

• Methodology : Use AutoDock Vina for molecular docking. Prepare the ligand (compound) and target protein (e.g., fungal CYP51) in PDBQT format. Set grid boxes around active sites and run simulations with exhaustiveness ≥8. Validate results with MM/GBSA binding free energy calculations .

Q. How to resolve contradictions in reported synthetic yields across studies?

• Analysis : Compare starting materials (e.g., hydrazones vs. hydrazonoyl chlorides) and reaction scales. For instance, smaller batches (<1 mmol) may show higher yields due to better heat distribution. Characterize byproducts (e.g., uncyclized intermediates) via LC-MS to identify side reactions .

Q. What mechanisms underlie the antimicrobial activity of triazoloquinoxaline derivatives?

• Methodology : Perform time-kill assays against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans). Correlate MIC values with structural features (e.g., chloro-substituents enhance membrane penetration). Use fluorescent probes (e.g., SYTOX Green) to assess membrane disruption .

Q. How do crystallography and DFT studies elucidate the compound’s electronic properties?

• Methodology : Single-crystal X-ray diffraction determines bond lengths and angles (e.g., C-Cl bond distance ~1.73 Å). Pair with DFT calculations (B3LYP/6-311+G(d,p)) to map frontier molecular orbitals (HOMO-LUMO gap) and electrostatic potential surfaces, revealing nucleophilic/electrophilic sites .